2-amino-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid
Description
“2-amino-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid” is a chemical compound with a nitrogen-based hetero-aromatic ring structure . It is a derivative of pyrazolines, which have been the focus of interest due to their confirmed biological and pharmacological activities .
Synthesis Analysis
The synthesis of pyrazolines, such as “2-amino-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid”, typically involves the reaction of a suitable chalcone and p-hydrazinobenzenesulfonamide hydrochloride in a 1:1.1 mol ratio in ethanol, in the presence of glacial acetic acid . This mixture is then refluxed for several hours .Molecular Structure Analysis
The molecular structure of “2-amino-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid” is characterized by a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms . The pyrazole ring is substituted with a bromo group at the 4-position, an amino group at the 2-position, and a methylpropanoic acid group at the 3-position .Future Directions
The future directions for research on “2-amino-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid” and similar compounds could involve further exploration of their biological and pharmacological activities . Additionally, the development of new synthesis methods and the study of their reactivity could also be areas of interest .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid involves the reaction of 4-bromo-1H-pyrazole-1-carboxylic acid with 2-methyl-3-oxobutanoic acid followed by reduction and subsequent reaction with ammonia.", "Starting Materials": [ "4-bromo-1H-pyrazole-1-carboxylic acid", "2-methyl-3-oxobutanoic acid", "Sodium borohydride", "Ammonia" ], "Reaction": [ "Step 1: 4-bromo-1H-pyrazole-1-carboxylic acid is reacted with 2-methyl-3-oxobutanoic acid in the presence of a coupling agent such as DCC or EDC to form the corresponding amide.", "Step 2: The amide is reduced using sodium borohydride to form the corresponding amine.", "Step 3: The amine is then reacted with ammonia in the presence of a suitable catalyst such as Raney nickel to form 2-amino-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid." ] } | |
CAS RN |
1248822-14-1 |
Product Name |
2-amino-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid |
Molecular Formula |
C7H10BrN3O2 |
Molecular Weight |
248.1 |
Purity |
95 |
Origin of Product |
United States |
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